1,1-Dimethyl-2,6-dioxaspiro[4.6]undec-8-ene

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 1,1-dimethyl-2,6-dioxaspiro[4.6]undec-8-ene
• InChI: InChI=1S/C11H18O2/c1-10(2)11(7-9-12-10)6-4-3-5-8-13-11/h3,5H,4,6-9H2,1-2H3
• InChI Key: OWRHQWBFAFARCO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC=CCO2)CCO1)C

Description

1,1-Dimethyl-2,6-dioxaspiro[4.6]undec-8-ene is a spirocyclic compound featuring a bicyclic framework with two oxygen atoms at the 2- and 6-positions and two methyl groups at the 1,1-positions. The compound’s spiro[4.6] system combines a four-membered and a six-membered ring fused via a shared spiro carbon. This architecture, combined with dimethyl substituents, likely confers unique steric and electronic properties, influencing its reactivity and biological interactions .

Chemical Reactions Analysis

1,1-Dimethyl-2,6-dioxaspiro[4.6]undec-8-ene can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1,1-Dimethyl-2,6-dioxaspiro[4.6]undec-8-ene has several applications in scientific research, including:

Chemistry: It is used as a synthetic intermediate in the preparation of more complex molecules.

Biology: It may be used in studies involving the interaction of spirocyclic compounds with biological systems.

Industry: Used in the synthesis of materials with specific properties.

Mechanism of Action

The mechanism of action of 1,1-Dimethyl-2,6-dioxaspiro[4.6]undec-8-ene involves its interaction with molecular targets and pathways within a given system. The specific molecular targets and pathways depend on the context in which the compound is used. For example, in medicinal chemistry, it may interact with enzymes or receptors to exert its effects .

Comparison with Similar Compounds

Table 1: Key Structural Features of Analogous Compounds

Compound Name	Spiro System	Substituents	Heteroatoms	Molecular Weight (g/mol)	Key Reference
1-Methyl-6-oxaspiro[4.6]undec-8-ene	[4.6]	1-methyl	1 oxygen (6-oxa)	166.26
3-Methyl-2,6-dioxaspiro[4.6]undec-8-ene	[4.6]	3-methyl	2 oxygens (2,6)	Not reported
9-Methoxy-1,4-dioxa-8-azaspiro[4.6]undec-8-ene	[4.6]	9-methoxy, 8-aza	2 oxygens (1,4), 1 nitrogen	185.22
2,7-Dimethyl-1,6-dioxaspiro[4.6]undecane	[4.6]	2,7-dimethyl	2 oxygens (1,6)	Not reported
3-Ethyl-8,11-dimethyl-2,4-dioxaspiro[5.5]undec-8-ene	[5.5]	3-ethyl, 8,11-dimethyl	2 oxygens (2,4)	210.32

• In contrast, 3-Methyl-2,6-dioxaspiro[4.6]undec-8-ene () has a single methyl group at position 3, reducing steric bulk but altering electronic density near the dioxa bridges.
• Heteroatom Influence: The 2,6-dioxa bridges in the target compound create distinct electronic environments compared to 1,4-dioxa systems (e.g., 9-Methoxy-1,4-dioxa-8-azaspiro[4.6]undec-8-ene). Nitrogen-containing analogs (e.g., 8-azaspiro compounds) exhibit varied reactivity, such as enhanced basicity or participation in cycloadditions .

Table 2: Reactivity Comparison

Compound Type	Key Reactions	Catalysts/Conditions	Reference
1-Methyl-6-oxaspiro[4.6]undec-8-ene	Oxidation (KMnO₄), Reduction (NaBH₄)	Acidic or basic media
9-Methoxy-1,4-dioxa-8-azaspiro[4.6]undec-8-ene	Nucleophilic substitutions, cycloadditions	Lewis acids (e.g., BF₃)
2,7-Dimethyl-1,6-dioxaspiro[4.6]undecane	Acid-catalyzed rearrangements	H₂SO₄, CHCl₃
Spiro[5.5] systems (e.g., 3-Ethyl-8,11-dimethyl-2,4-dioxaspiro[5.5]undec-8-ene)	Prins cyclization, hydrogenation	Pd/C, H₂ pressure

• The target compound’s 2,6-dioxa bridges may favor electrophilic reactions at the oxygen-rich regions, whereas 1,4-dioxa systems () prioritize nucleophilic interactions due to oxygen spacing.
• Steric effects from 1,1-dimethyl groups could slow down reactions requiring access to the spiro carbon, contrasting with smaller substituents in analogs like 1-Methyl-6-oxaspiro[4.6]undec-8-ene .